Cas no 79749-62-5 (1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester)

• Product Name: 1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester
• CAS No: 79749-62-5
• MF: C₆H₁₄O₇S₂
• MW: 262.301160335541
• CID: 576460
• PubChem ID: 6365789
• Update Time: 2025-04-19

1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester
• 3-(3-hydroxypropylsulfonyloxy)propane-1-sulfonic acid
• 3-sulphopropyl 3-hydroxypropane-1-sulphonate
• 3-[(3-Hydroxypropane-1-sulfonyl)oxy]propane-1-sulfonic acid
• EINECS 279-249-4
• SCHEMBL9859212
• NS00061038
• 3-Hydroxy propane sulfonic acid-(3-sulfopropyl)-ester
• 79749-62-5
• 3-SULFOPROPYL 3-HYDROXYPROPANE-1-SULFONATE
• DFPRQLAQGLLHCP-UHFFFAOYSA-N
• DTXSID401000704

• Inchi： 1S/C6H14O7S2/c7-3-1-6-15(11,12)13-4-2-5-14(8,9)10/h7H,1-6H2,(H,8,9,10)
• InChI Key： DFPRQLAQGLLHCP-UHFFFAOYSA-N
• SMILES： S(CCCO)(=O)(=O)OCCCS(=O)(=O)O

Computed Properties

• Exact Mass: 262.018094
• Monoisotopic Mass: 262.018094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: -1.4

Experimental Properties

• Density: 1.533
• Refractive Index: 1.523